Cas no 90012-56-9 (1H-Pyrazol-5-amine, 4-nitroso-1,3-diphenyl-)

• Product Name: 1H-Pyrazol-5-amine, 4-nitroso-1,3-diphenyl-
• CAS No: 90012-56-9
• MF: C₁₅H₁₂N₄O
• MW: 264.281982421875
• CID: 796549
• PubChem ID: 21783889
• Update Time: 2025-07-30

1H-Pyrazol-5-amine, 4-nitroso-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 4-nitroso-1,3-diphenyl-
• 4-nitroso-2,5-diphenylpyrazol-3-amine
• 90012-56-9
• AKOS005256439
• DTXSID20617992
• 4-nitroso-1,3-diphenyl-1H-pyrazol-5-amine
• MFCD12547014

• Inchi： 1S/C15H12N4O/c16-15-14(18-20)13(11-7-3-1-4-8-11)17-19(15)12-9-5-2-6-10-12/h1-10H,16H2
• InChI Key： PKKUYVVNHSWUPZ-UHFFFAOYSA-N
• SMILES： O=NC1=C(N)N(C2C=CC=CC=2)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 264.10111102g/mol
• Monoisotopic Mass: 264.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 518.8±50.0 °C at 760 mmHg
• Flash Point: 267.5±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1H-Pyrazol-5-amine, 4-nitroso-1,3-diphenyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)